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Compound of Interest

Compound Name: (1R)-cis-imiprothrin

Cat. No.: B1258169 Get Quote

In-Depth Technical Guide: (1R)-cis-Imiprothrin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1R)-cis-imiprothrin, a synthetic

pyrethroid insecticide. The document details its chemical properties, insecticidal activity,

metabolic fate, and analytical methodologies, compiled to support research and development

activities.

Core Chemical Data
(1R)-cis-imiprothrin is one of the stereoisomers of imiprothrin. Its fundamental chemical

identifiers are summarized below.

Parameter Value Reference

CAS Number 173240-50-1 [1]

Molecular Formula C₁₇H₂₂N₂O₄ [2]

IUPAC Name

[2,5-dioxo-3-(prop-2-yn-1-

yl)imidazolidin-1-yl]methyl

(1R,3S)-2,2-dimethyl-3-(2-

methylprop-1-en-1-

yl)cyclopropanecarboxylate
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Quantitative Data Summary
The following tables present key quantitative data regarding the biological activity and

environmental fate of imiprothrin isomers.

Table 1: Insecticidal Activity of Imiprothrin

Parameter Species Value Conditions Reference

Knock-down
German

Cockroach
100% in <40 s

0.4% aerosol

application
[3]

Mortality
German

Cockroach
40% after 48 h

0.4% aerosol at

180 mg a.i./m²
[3]

Table 2: Environmental Fate of Imiprothrin Isomers in Soil

Isomer Soil Type Half-life (days) Reference

(1R)-cis-imiprothrin
Sandy Loam

(California)
3.3 [1][4][5]

(1R)-cis-imiprothrin
Sandy Loam

(Mississippi)
12.5 [1][4][5]

(1R)-trans-imiprothrin
Sandy Loam

(California)
1.6 [1][4][5]

(1R)-trans-imiprothrin
Sandy Loam

(Mississippi)
2.5 [1][4][5]

Experimental Protocols
Synthesis of (1R)-cis-Imiprothrin
The synthesis of (1R)-cis-imiprothrin involves a two-step process: the synthesis of the chiral

acid component, (1R,3S)-cis-chrysanthemic acid, followed by its esterification with the alcohol

moiety.
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Step 1: Synthesis of (1R,3S)-cis-Chrysanthemic Acid

Several methods for the enantioselective synthesis of (1R,3S)-cis-chrysanthemic acid have

been reported. One approach involves the microbiological reduction of 2,2,5,5-tetramethyl-1,4-

cyclohexanedione.[6] Another synthetic route starts from (R,R)-tartaric acid.[5] A common

industrial precursor is the ethyl ester of chrysanthemic acid.[7]

Step 2: Esterification

The final step is the esterification of (1R,3S)-cis-chrysanthemic acid with N-(hydroxymethyl)-1-

(prop-2-ynyl)imidazolidine-2,5-dione. This can be achieved by first converting the carboxylic

acid to its more reactive acid chloride, followed by reaction with the alcohol.

Detailed Protocol: A specific, detailed protocol for this esterification is not readily available in

the searched literature. However, a general procedure would involve reacting (1R,3S)-cis-

chrysanthemic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride

((COCl)₂) in an inert solvent (e.g., dichloromethane or toluene) to form the corresponding acid

chloride. The resulting acid chloride would then be reacted with N-(hydroxymethyl)-1-(prop-2-

ynyl)imidazolidine-2,5-dione in the presence of a non-nucleophilic base (e.g., pyridine or

triethylamine) to yield (1R)-cis-imiprothrin.

Analytical Method for Imiprothrin Quantification
A validated High-Performance Liquid Chromatography (HPLC) method has been established

for the simultaneous quantification of imiprothrin and deltamethrin in insecticide spray

formulations.[8][9]

Instrumentation: HPLC system with UV detection.

Column: Intersil ODS (4.6 x 250 mm, 5 µm particle size).[8][9]

Mobile Phase: Acetonitrile and water (90:10, v/v).[8][9]

Flow Rate: 1.2 mL/min.[8][9]

Detection Wavelength: 230 nm.[8][9]

Internal Standard: Chlorpyrifos.[8][9]
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Linear Range (Imiprothrin): 7.5–45 µg/mL.[8][9]

Aerobic Soil Metabolism Study
The degradation of imiprothrin in soil can be investigated using radiolabeled compounds.

Soil Preparation: Use sieved (2-mm) sandy loam soils. Maintain soil moisture at a specified

level (e.g., 75% of 1/3 bar moisture).

Application: Apply a solution of ¹⁴C-labeled (1R)-cis-imiprothrin to the soil samples.

Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g.,

25°C). Trap evolving ¹⁴CO₂ and volatile organic compounds.

Sampling and Extraction: At various time intervals, extract soil samples with an appropriate

solvent system (e.g., acetonitrile/water).

Analysis: Analyze the extracts by High-Performance Liquid Chromatography (HPLC) with

radiometric detection to identify and quantify the parent compound and its metabolites. Total

radioactivity in soil, extracts, and traps can be determined by Liquid Scintillation Counting

(LSC).

Signaling and Metabolic Pathways
Mode of Action: Voltage-Gated Sodium Channel
Modulation
Like other pyrethroid insecticides, imiprothrin exerts its neurotoxic effects by targeting voltage-

gated sodium channels (VGSCs) in the nervous system of insects.
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Caption: Mode of action of (1R)-cis-imiprothrin on insect voltage-gated sodium channels.

Metabolic Pathway of Imiprothrin in Soil
In aerobic soil environments, imiprothrin undergoes degradation primarily through ester

hydrolysis.

Imiprothrin Degradation in Aerobic Soil
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Caption: Proposed metabolic pathway of (1R)-cis-imiprothrin in aerobic soil.
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Experimental Workflow
Workflow for Insecticidal Activity Bioassay
A generalized workflow for determining the insecticidal efficacy of (1R)-cis-imiprothrin is

presented below.

Insecticidal Activity Bioassay Workflow

Start

Prepare Test Insects
(e.g., German Cockroaches)

Prepare Serial Dilutions of
(1R)-cis-Imiprothrin

Apply Compound
(e.g., Topical Application or Aerosol Spray)

Incubate under
Controlled Conditions

Observe and Record
Knock-down and Mortality

at Set Time Points

Data Analysis
(e.g., Probit Analysis for LD50/LC50)

End
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Click to download full resolution via product page

Caption: Generalized workflow for assessing the insecticidal activity of (1R)-cis-imiprothrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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